Cas no 1249882-57-2 (N-Cyclopropyl-2,3-difluoro-6-nitroaniline)

• Product Name: N-Cyclopropyl-2,3-difluoro-6-nitroaniline
• CAS No: 1249882-57-2
• MF: C₉H₈F₂N₂O₂
• MW: 214.168828964233
• MDL: MFCD16787126
• CID: 1039153
• PubChem ID: 62533646
• Update Time: 2025-04-20

N-Cyclopropyl-2,3-difluoro-6-nitroaniline Chemical and Physical Properties

Names and Identifiers

• N-Cyclopropyl-2,3-difluoro-6-nitroaniline
• ACMC-209atg
• AK-96231
• ANW-18290
• CTK8A9580
• KB-258667
• MolPort-012-931-669
• BS-19650
• SB77232
• ZZB88257
• MFCD16787126
• AKOS011823871
• SCHEMBL20337755
• 1249882-57-2
• DTXSID00734419
• Benzenamine, N-cyclopropyl-2,3-difluoro-6-nitro-

• MDL： MFCD16787126
• Inchi： 1S/C9H8F2N2O2/c10-6-3-4-7(13(14)15)9(8(6)11)12-5-1-2-5/h3-5,12H,1-2H2
• InChI Key： ZJCMNSWNFKRDHG-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1NC1CC1)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 214.05500
• Monoisotopic Mass: 214.05538383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• PSA: 57.85000
• LogP: 3.04350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes